![molecular formula C6H8O2 B6226328 4-oxaspiro[2.4]heptan-6-one CAS No. 2015793-85-6](/img/no-structure.png)
4-oxaspiro[2.4]heptan-6-one
Overview
Description
4-oxaspiro[2.4]heptan-6-one is a chemical compound with the molecular formula C6H8O2 . It is related to 4-oxaspiro[2.4]heptan-6-amine and 4-oxaspiro[2.4]heptan-6-ol, which have similar structures .
Synthesis Analysis
The synthesis of this compound can proceed from itaconic acid ester and ends with the reduction of the cyclic anhydride, 5-oxaspiro[2.4]heptane-4,6-dione . Another synthesis method involves the reaction of fluorene-9-one azine with dimethyloxosulfonium methylide .Molecular Structure Analysis
The InChI code for this compound is 1S/C6H8O2/c7-5-6(1-2-6)3-4-8-5/h1-4H2 . This indicates that the compound has a spirocyclic structure with an oxygen atom bridging a four-membered and a six-membered ring.Chemical Reactions Analysis
The compound can undergo various reactions. For instance, it can be converted to the bis(bromomethyl) compound via the formation of the 3,3-bis(hydroxymethyl)-4-butyronitrile bromide . The cyclization of the bis(bromomethyl) compound to form 5-oxaspiro[2.4]heptan-6-one can occur with zinc according to an intramolecular Wurtz synthesis .Physical And Chemical Properties Analysis
The compound has a molecular weight of 112.13 . It is related to 4-oxaspiro[2.4]heptan-6-amine, which has a molecular weight of 113.16 and is a liquid at room temperature .Mechanism of Action
Safety and Hazards
Future Directions
The synthesis and application of spiro cyclopropanes, which include compounds like 4-oxaspiro[2.4]heptan-6-one, have been a point of research activity in the field of modern medicinal and combinatorial chemistry . Future research may focus on developing novel synthetic methodologies and exploring the potential biological activities of these compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-oxaspiro[2.4]heptan-6-one involves the cyclization of a suitable precursor molecule containing a ketone and an alkene functional group.", "Starting Materials": [ "Cyclohexanone", "2-bromo-3-methylbutene", "Sodium hydride", "Dimethyl sulfoxide (DMSO)", "Acetic acid", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethanol" ], "Reaction": [ "Step 1: Deprotonation of cyclohexanone with sodium hydride in DMSO to form the enolate ion.", "Step 2: Addition of 2-bromo-3-methylbutene to the enolate ion to form the alkene intermediate.", "Step 3: Cyclization of the alkene intermediate to form the spirocyclic intermediate.", "Step 4: Reduction of the ketone group in the spirocyclic intermediate using sodium borohydride in methanol to form the corresponding alcohol.", "Step 5: Acid-catalyzed dehydration of the alcohol to form the desired product, 4-oxaspiro[2.4]heptan-6-one.", "Step 6: Purification of the product using column chromatography with a solvent system of ethanol and water." ] } | |
CAS RN |
2015793-85-6 |
Molecular Formula |
C6H8O2 |
Molecular Weight |
112.13 g/mol |
IUPAC Name |
4-oxaspiro[2.4]heptan-6-one |
InChI |
InChI=1S/C6H8O2/c7-5-3-6(1-2-6)8-4-5/h1-4H2 |
InChI Key |
WXTZIBURJSWLGE-UHFFFAOYSA-N |
Canonical SMILES |
C1CC12CC(=O)CO2 |
Purity |
95 |
Origin of Product |
United States |
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